Cas no 924309-78-4 (Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester)

Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester structure
924309-78-4 structure
Product Name:Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester
CAS No:924309-78-4
MF:C13H19NO2
MW:221.29546380043
CID:736259
PubChem ID:71445540
Update Time:2025-04-19

Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 4-amino-3-(1-methylethyl)-, ethyl ester
    • ethyl 2-(4-amino-3-propan-2-ylphenyl)acetate
    • DTXSID60854061
    • Ethyl [4-amino-3-(propan-2-yl)phenyl]acetate
    • 924309-78-4
    • Inchi: 1S/C13H19NO2/c1-4-16-13(15)8-10-5-6-12(14)11(7-10)9(2)3/h5-7,9H,4,8,14H2,1-3H3
    • InChI Key: LWJVDWASVWGZET-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1=CC=C(C(=C1)C(C)C)N)=O

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 52.3Ų
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